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Compound of Interest

5-Methoxy-3-
Compound Name:
pyridinecarboxaldehyde

Cat. No.: B03§722

A Comprehensive Technical Guide to 5-Methoxy-
3-pyridinecarboxaldehyde

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the chemical properties, synthesis, and
reactivity of 5-Methoxy-3-pyridinecarboxaldehyde, a heterocyclic aldehyde of interest in
medicinal chemistry and organic synthesis.

Core Chemical Properties

5-Methoxy-3-pyridinecarboxaldehyde, also known as 5-methoxynicotinaldehyde, is a
substituted pyridine derivative with the chemical formula C7H7NO2.[1][2] Its chemical structure
consists of a pyridine ring substituted with a methoxy group at the 5-position and a
carboxaldehyde group at the 3-position. This arrangement of functional groups imparts a
unique reactivity profile to the molecule, making it a valuable building block in the synthesis of
more complex chemical entities.

Physicochemical Data

A summary of the key physicochemical properties of 5-Methoxy-3-pyridinecarboxaldehyde is
presented in the table below for easy reference and comparison.
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Property Value Source
Molecular Formula C7H7NO2 [1112]
Molecular Weight 137.14 g/mol [1]
CAS Number 113118-83-5 [1][2]
Appearance Colorless to. Iig.ht yellow solid

(<28°C) or liquid (>32°C)
Melting Point 28-32 °C
Boiling Point 262.1 £ 20.0 °C (Predicted)
Density 1.159 + 0.06 g/cm3 (Predicted)
Flash Point 100 °C [3]
pKa 2.52 £ 0.10 (Predicted)
Purity Typically 297% [2]

Spectral Data

The structural identity of 5-Methoxy-3-pyridinecarboxaldehyde is routinely confirmed by
spectroscopic methods. Key spectral data are summarized below.

Spectroscopy Data Source

8 10.09 (s, 1H), 8.65 (d, J =
0.9 Hz, 1H), 8.54 (d, J = 3.1
1H NMR (500 MHz, CDCls) Mo, 14, 7.60 (dd, J = 5.1, 15 [1]

Hz, 1H), 3.96 (s, 3H)

5 190.6, 156.2, 145.1, 144.8,
13C NMR (125 MHz, CDCls) 1320, 116.3. 6.7 [1]

Synthesis of 5-Methoxy-3-pyridinecarboxaldehyde

The synthesis of 5-Methoxy-3-pyridinecarboxaldehyde typically proceeds via the formylation
of a suitably substituted pyridine precursor. One common and effective method involves the
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metal-halogen exchange of 3-bromo-5-methoxypyridine followed by quenching with an
electrophilic formylating agent such as N,N-dimethylformamide (DMF).

Experimental Protocol: Synthesis from 3-Bromo-5-
methoxypyridine

This protocol details the synthesis of 5-Methoxy-3-pyridinecarboxaldehyde from 3-bromo-5-
methoxypyridine.

Materials:

o 3-Bromo-5-methoxypyridine

e n-Butyllithium (n-BuLi) in hexanes

e N,N-Dimethylformamide (DMF)

¢ Anhydrous tetrahydrofuran (THF)

o Anhydrous diethyl ether (Et20)

e 5% Sodium bicarbonate (NaHCOs3) solution
e Anhydrous sodium sulfate (Na2S0a4)
 Silica gel for column chromatography

e Hexane

Ethyl acetate
Procedure:

e Reaction Setup: A solution of 3-bromo-5-methoxypyridine (4.35 mmol) in anhydrous THF (15
mL) is prepared in a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a thermometer, and a nitrogen inlet.
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e Lithiation: The solution is cooled to -78 °C using a dry ice/acetone bath. n-Butyllithium (4.6
mmol) is added dropwise to the stirred solution, maintaining the temperature below -70 °C.
The reaction mixture is stirred at -78 °C for 1 hour.

o Formylation: N,N-Dimethylformamide (8.20 mmol) is added to the reaction mixture. The
solution is stirred for an additional 30 minutes at -78 °C.

e Quenching and Extraction: The reaction is quenched by pouring the cold mixture into a
stirred aqueous solution of 5% NaHCOs (25 mL). The aqueous layer is extracted with diethyl
ether (3 x 15 mL).

e Drying and Concentration: The combined organic extracts are dried over anhydrous Na2SOza,
filtered, and concentrated under reduced pressure.

« Purification: The crude product is purified by silica gel column chromatography using a
hexane:ethyl acetate gradient (e.g., 4:1 to 2:1) to afford 5-Methoxy-3-
pyridinecarboxaldehyde as a colorless solid.[1]

Reactants
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A simplified workflow for the synthesis of 5-Methoxy-3-pyridinecarboxaldehyde.

Reactivity and Potential Applications
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The chemical reactivity of 5-Methoxy-3-pyridinecarboxaldehyde is governed by the interplay
of its three key structural features: the aldehyde group, the pyridine ring, and the methoxy

group.

o Aldehyde Group: The aldehyde functionality is a primary site for nucleophilic attack, enabling
a wide range of chemical transformations. These include, but are not limited to, reductive
amination, Wittig reactions, and the formation of imines and oximes.

o Pyridine Ring: The nitrogen atom in the pyridine ring imparts a degree of electron-
withdrawing character to the aromatic system, influencing the reactivity of the aldehyde
group. It can also be protonated or alkylated.

o Methoxy Group: The electron-donating methoxy group can influence the regioselectivity of
electrophilic aromatic substitution reactions, although the pyridine ring is generally
deactivated towards such reactions.

A notable application of pyridinecarboxaldehydes is in the N-terminal modification of proteins.
The reactivity of the aldehyde can be fine-tuned by the electronic effects of substituents on the
pyridine ring. The methoxy group, being electron-donating, can modulate the electrophilicity of
the aldehyde and thereby influence the rate and stability of the resulting protein conjugate.
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Typi?J/Aldehyde Reac;hsg‘s \
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General reactivity profile of 5-Methoxy-3-pyridinecarboxaldehyde.

Safety and Handling

5-Methoxy-3-pyridinecarboxaldehyde should be handled with appropriate safety precautions
in a well-ventilated laboratory fume hood. Personal protective equipment, including safety
glasses, gloves, and a lab coat, should be worn at all times. Avoid inhalation of dust or vapors
and contact with skin and eyes. In case of contact, rinse immediately with plenty of water. For
detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

5-Methoxy-3-pyridinecarboxaldehyde is a versatile chemical intermediate with a rich and
tunable reactivity profile. Its synthesis is well-established, and its utility in organic synthesis and
bioconjugation is of growing interest. This guide provides a foundational understanding of its
chemical properties to aid researchers and drug development professionals in its effective
application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-METHOXY-PYRIDINE-3-CARBALDEHYDE synthesis - chemicalbook
[chemicalbook.com]

2. calpaclab.com [calpaclab.com]

3. jk-sci.com [jk-sci.com]

To cite this document: BenchChem. [What are the chemical properties of 5-Methoxy-3-
pyridinecarboxaldehyde?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b038722#what-are-the-chemical-properties-of-5-
methoxy-3-pyridinecarboxaldehyde]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b038722?utm_src=pdf-body
https://www.benchchem.com/product/b038722?utm_src=pdf-body
https://www.benchchem.com/product/b038722?utm_src=pdf-body
https://www.benchchem.com/product/b038722?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/synthesis/5-methoxy-pyridine-3-carbaldehyde.htm
https://www.chemicalbook.com/synthesis/5-methoxy-pyridine-3-carbaldehyde.htm
https://www.calpaclab.com/5-methoxy-3-pyridinecarboxaldehyde-min-97-10-grams/ala-m115768-10g
https://www.jk-sci.com/products/a01534399
https://www.benchchem.com/product/b038722#what-are-the-chemical-properties-of-5-methoxy-3-pyridinecarboxaldehyde
https://www.benchchem.com/product/b038722#what-are-the-chemical-properties-of-5-methoxy-3-pyridinecarboxaldehyde
https://www.benchchem.com/product/b038722#what-are-the-chemical-properties-of-5-methoxy-3-pyridinecarboxaldehyde
https://www.benchchem.com/product/b038722#what-are-the-chemical-properties-of-5-methoxy-3-pyridinecarboxaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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